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Compound of Interest

Compound Name: 7-Tetradecenoic acid

Cat. No.: B1253748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the chemical synthesis of (Z)-7-
tetradecenoic acid, a monounsaturated fatty acid of interest in various research fields. The

primary method outlined is the Wittig reaction, a reliable approach for the stereoselective

formation of alkenes. This document includes a detailed experimental protocol, data

presentation for expected outcomes, and diagrams illustrating the synthetic workflow and a

relevant biological signaling pathway.

Introduction
7-Tetradecenoic acid is a monounsaturated fatty acid that can be found in various natural

sources.[1] As a research standard, its synthesis in a laboratory setting allows for the

production of a high-purity compound for use in biological assays, analytical standard

development, and as a building block for more complex molecules. The Wittig reaction is a

powerful and widely used method for creating a carbon-carbon double bond with good

stereochemical control, making it an ideal choice for the synthesis of the cis (or Z) isomer of 7-
tetradecenoic acid.[2]
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Property Value Reference

Molecular Formula C₁₄H₂₆O₂ [3]

Molecular Weight 226.35 g/mol [4]

IUPAC Name (Z)-tetradec-7-enoic acid [4]

CAS Number 2430-95-7 [1]

Appearance Colorless to pale yellow liquid [1]

Monoisotopic Mass 226.193280068 Da [3]

Expected Analytical Data
Technique Expected Data

¹H NMR (CDCl₃)

δ 5.3-5.4 (m, 2H, -CH=CH-), 2.35 (t, 2H, -

CH₂COOH), 2.0-2.1 (m, 4H, -CH₂-CH=CH-

CH₂-), 1.6-1.7 (m, 2H, -CH₂-CH₂COOH), 1.2-1.4

(m, 12H, -(CH₂)₆-), 0.9 (t, 3H, -CH₃)

¹³C NMR (CDCl₃)
δ 179-180 (COOH), 129-131 (-CH=CH-), 34 (-

CH₂COOH), 24-32 (-(CH₂)ₙ-), 14 (-CH₃)

Mass Spectrometry (EI)
m/z (%): 226 [M]⁺, 208, 180, 166, 152, 138,

124, 110, 96, 83, 69, 55

Experimental Protocols
The synthesis of (Z)-7-tetradecenoic acid can be achieved via a Wittig reaction between

heptanal and the ylide generated from (7-carboxyheptyl)triphenylphosphonium bromide.

Materials
(7-Carboxyheptyl)triphenylphosphonium bromide

Sodium hydride (NaH) or other strong base (e.g., n-butyllithium)

Anhydrous Dimethyl Sulfoxide (DMSO) or Tetrahydrofuran (THF)
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Heptanal

Diethyl ether

Hydrochloric acid (HCl), 1M

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Protocol: Wittig Reaction for the Synthesis of (Z)-7-
Tetradecenoic Acid

Ylide Generation:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), add (7-carboxyheptyl)triphenylphosphonium bromide (1.1 equivalents).

Add anhydrous DMSO or THF via syringe.

Cool the flask to 0 °C in an ice bath.

Slowly add sodium hydride (1.1 equivalents) portion-wise to the stirred suspension.

Allow the mixture to warm to room temperature and stir for 1-2 hours, or until the solution

turns a characteristic deep orange or red color, indicating the formation of the ylide.

Wittig Reaction:

Cool the ylide solution back to 0 °C.

Slowly add heptanal (1.0 equivalent) dropwise via syringe.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Work-up and Extraction:

Quench the reaction by slowly adding water.

Acidify the mixture to a pH of approximately 3-4 with 1M HCl.

Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

Combine the organic layers and wash with water, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purification:

The crude product, which contains the desired 7-tetradecenoic acid and

triphenylphosphine oxide as a major byproduct, should be purified by column

chromatography on silica gel.[5]

A solvent system of hexane and ethyl acetate (e.g., starting with 95:5 and gradually

increasing the polarity) is typically effective for separating the fatty acid from the

triphenylphosphine oxide.

Collect the fractions containing the product (as determined by thin-layer chromatography)

and concentrate under reduced pressure to yield pure (Z)-7-tetradecenoic acid.

Visualizations
Synthesis Workflow
Caption: A workflow diagram illustrating the key stages in the synthesis of (Z)-7-tetradecenoic
acid.
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Role of Monounsaturated Fatty Acids in Cellular
Signaling
Monounsaturated fatty acids (MUFAs) like 7-tetradecenoic acid are integral components of

cellular membranes and can influence various signaling pathways.[6][7] They contribute to

membrane fluidity and can be incorporated into signaling lipids. While a specific pathway for 7-
tetradecenoic acid is not extensively characterized, the general roles of MUFAs in cellular

processes such as lipid metabolism and inflammation are well-established.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1253748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

